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Compound of Interest

Compound Name: 3c-b-Fly hydrochloride

Cat. No.: B592872

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper
disposal of 3c-b-Fly hydrochloride. Given that the physiological and toxicological properties of
this compound are not fully known, a cautious approach to its handling and disposal is
imperative to ensure laboratory safety and environmental protection.

Chemical and Physical Properties

A summary of the available quantitative data for 3c-b-Fly hydrochloride is presented below.
The lack of complete data underscores the necessity of handling this compound with care, as
potential hazards may be uncharacterized.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b592872?utm_src=pdf-interest
https://www.benchchem.com/product/b592872?utm_src=pdf-body
https://www.benchchem.com/product/b592872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Data Reference
Molecular Formula C13H16BrNO2 « HCI [1]
Molecular Weight 334.6 g/mol [1]
Appearance Crystalline Solid [1]
Purity =295% [1]
Melting Point Undetermined [2]
Boiling Point Undetermined [2]
Flammability Product is not flammable [2]

DMF: 1 mg/ml, DMSO: 5
Solubility mg/ml, DMSO:PBS (pH 7.2) [1]
(2:1): 0.5 mg/ml

Hazard Classification (GHS) The substance is not classified  [2]

Disposal Protocol for 3c-b-Fly Hydrochloride

Due to the unknown toxicological profile of 3c-b-Fly hydrochloride, it is crucial to manage its
waste as if it were hazardous. The following step-by-step procedure is based on established
best practices for the disposal of novel research compounds.

Step 1: Waste Segregation

» Immediately segregate all waste materials containing 3c-b-Fly hydrochloride from other
laboratory waste streams at the point of generation.[3]

e This includes contaminated personal protective equipment (PPE), weighing boats, pipette
tips, and any solutions containing the compound.

o Use dedicated, clearly labeled, and chemically compatible waste containers.[3]
Step 2: Waste Container Labeling

o Properly label the hazardous waste container with the following information:
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o The words "Hazardous Waste".[3]

o The full chemical name: "3c-b-Fly hydrochloride". Avoid using abbreviations or chemical
formulas.[3]

o The approximate concentration and quantity of the waste.
o The statement: "Hazards Not Fully Known".[3]
o The date when waste was first added to the container (accumulation start date).[3]
o Your name, laboratory, and contact information.[3]
Step 3: Storage of Chemical Waste

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.

o Ensure the storage area is away from general laboratory traffic and incompatible materials.
e The container must be kept closed at all times, except when adding waste.
Step 4: Arrange for Disposal

e Do not dispose of 3c-b-Fly hydrochloride down the drain or in the regular trash. The Safety
Data Sheet indicates it is slightly hazardous for water and should not be allowed to enter
sewers or ground water.[2]

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for hazardous chemical waste.

e Provide the EHS office with all available information regarding the compound.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 3c-b-Fly
hydrochloride, emphasizing a conservative approach due to its unknown toxicological
properties.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.benchchem.com/product/b592872?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.benchchem.com/product/b592872?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/13963m.pdf
https://www.benchchem.com/product/b592872?utm_src=pdf-body
https://www.benchchem.com/product/b592872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step 1: Generation & Segregation

3c-b-Fly HCI Waste Generation
(e.g., unused solid, contaminated labware, solutions)

l

Segregate at Point of Generation

Step 2: Containglent & Labeling

Place in a Designated, Compatible
Hazardous Waste Container

l

Label Container:
- 'Hazardous Waste'
- '3c-b-Fly hydrochloride'
- 'Hazards Not Fully Known'
- Accumulation Start Date
- Pl/Lab Information

Step 3: [Storage
Y

Keep Container Securely Closed

Store in a Designated Satellite
Accumulation Area

v Step 4: Final Disposal

Contact Instltutlona_l EHS Office Do NOT Dispose via Sink or Trash
for Waste Pickup

EHS Manages Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for 3c-b-Fly hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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